2,2,2-trichloro-N-[3-(4-morpholinyl)propyl]acetamide

• IUPAC Name: 2,2,2-trichloro-N-(3-morpholin-4-ylpropyl)acetamide
• InChI: InChI=1S/C9H15Cl3N2O2/c10-9(11,12)8(15)13-2-1-3-14-4-6-16-7-5-14/h1-7H2,(H,13,15)
• InChI Key: KJEFPCZGQRCTFK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C9H15Cl3N2O2
• Molecular Weight: 289.6 g/mol

Description

2,2,2-trichloro-N-[3-(4-morpholinyl)propyl]acetamide, also known as TRMP or TR-120, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the class of acetamides and is used primarily as a tool for studying the biochemical and physiological effects of various compounds.

Mechanism of Action

The exact mechanism of action of 2,2,2-trichloro-N-[3-(4-morpholinyl)propyl]acetamide is not fully understood, but it is believed to act as an inhibitor of certain enzymes and receptors in the body. It has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the body. It has been shown to increase the levels of acetylcholine in the brain, which can lead to improved cognitive function. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential therapeutic agent for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,2,2-trichloro-N-[3-(4-morpholinyl)propyl]acetamide is its high purity and stability, which makes it an ideal reference compound for use in scientific research. However, its high cost and limited availability can be a limitation for some researchers.

Future Directions

There are a number of potential future directions for the use of 2,2,2-trichloro-N-[3-(4-morpholinyl)propyl]acetamide in scientific research. One area of interest is in the study of neurodegenerative diseases such as Alzheimer's disease, where this compound's ability to increase acetylcholine levels in the brain may be beneficial. Additionally, there is potential for the use of this compound in the development of new analgesic and anti-inflammatory drugs.

Scientific Research Applications

2,2,2-trichloro-N-[3-(4-morpholinyl)propyl]acetamide has been used extensively in scientific research as a tool for studying the biochemical and physiological effects of various compounds. It is commonly used as a reference compound in drug discovery and development, as well as in the study of various disease states.